Cas no 172405-20-8 (2-(2-Isobutyramido-6-oxo-1H-purin-9(6H)-yl)acetic acid)

• Product Name: 2-(2-Isobutyramido-6-oxo-1H-purin-9(6H)-yl)acetic acid
• CAS No: 172405-20-8
• MF: C₁₁H₁₃N₅O₄
• MW: 279.252021551132
• CID: 843039
• PubChem ID: 135432204
• Update Time: 2025-04-19

2-(2-Isobutyramido-6-oxo-1H-purin-9(6H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Isobutyramido-6-oxo-1H-purin-9(6H)-yl)acetic acid
• 2-[2-(2-methylpropanoylamino)-6-oxo-3H-purin-9-yl]acetic acid
• 9H-Purine-9-acetic acid, 1,6-dihydro-2-[(2-Methyl-1-oxopropyl)aMino]-6-oxo-
• MFCD23703138
• 2-[2-(2-methylpropanoylamino)-6-oxo-1H-purin-9-yl]acetic acid
• 2-(2-isobutyramido-6-oxo-1,6-dihydro-9H-purin-9-yl)acetic acid
• 2-[2-(2-methylpropanamido)-6-oxo-6,9-dihydro-1H-purin-9-yl]acetic acid
• GULSZAIMYPQTIP-UHFFFAOYSA-N
• N2-isoButyryl-9-carboxymethylguanine
• SCHEMBL3457921
• DB-337535
• 172405-20-8
• [2-(2-METHYLPROPANAMIDO)-6-OXO-1H-PURIN-9-YL]ACETIC ACID
• DTXSID20446961
• 2-(2-Isobutyramido-6-oxo-1H-purin-9(6H)-yl)aceticacid

• MDL： MFCD23703138
• Inchi： 1S/C11H13N5O4/c1-5(2)9(19)14-11-13-8-7(10(20)15-11)12-4-16(8)3-6(17)18/h4-5H,3H2,1-2H3,(H,17,18)(H2,13,14,15,19,20)
• InChI Key： GULSZAIMYPQTIP-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1=NC2=C(C(N1)=O)N=CN2CC(=O)O

Computed Properties

• Exact Mass: 279.09689
• Monoisotopic Mass: 279.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.68

2-(2-Isobutyramido-6-oxo-1H-purin-9(6H)-yl)acetic acid Security Information

• Storage Condition：Sealed in dry,2-8°C